Cas no 1211539-93-3 (thieno3,2-dpyrimidine-6-carboxylic acid)

• Product Name: thieno3,2-dpyrimidine-6-carboxylic acid
• CAS No: 1211539-93-3
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• MDL: MFCD22065232
• CID: 5058544
• PubChem ID: 82409187
• Update Time: 2024-03-01

thieno3,2-dpyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• thieno[3,2-d]pyrimidine-6-carboxylic acid
• thieno3,2-dpyrimidine-6-carboxylic acid

• MDL： MFCD22065232
• Inchi： 1S/C7H4N2O2S/c10-7(11)5-1-4-6(12-5)2-8-3-9-4/h1-3H,(H,10,11)
• InChI Key： QXKDYVQSQQPDSE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1C=NC=N2

Computed Properties

• Exact Mass: 179.99934855g/mol
• Monoisotopic Mass: 179.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines